(3-Aminophenyl)(1-azepanyl)methanone
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Description
(3-Aminophenyl)(1-azepanyl)methanone is a useful research compound. Its molecular formula is C13H18N2O and its molecular weight is 218.29 g/mol. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Characterization
- A comprehensive analysis and identification of the compound as an azepane isomer of AM-2233 in commercial products was conducted through various spectroscopic methods, highlighting its relevance in forensic toxicology and chemical analysis (Nakajima et al., 2012).
- The molecule was utilized in the environmentally friendly synthesis of (2-aminophenyl)(naphthalen-2-yl)methanones, showcasing an innovative photoinduced intramolecular rearrangement process offering broad substrate scope and high atom efficiency (Jing et al., 2018).
Biological and Medicinal Research
- A derivative, 3-Amino-4-morpholino-1H-indazol-1-yl(3-fluorophenyl)methanone, exhibited significant inhibition of cancer cell proliferation, indicating potential medicinal applications in oncology (Tang & Fu, 2018).
- The derivatives of the compound were involved in the synthesis of oxindoles, compounds known for their presence in various natural products and pharmaceutically active compounds (Amaya, Kurata, & Hirao, 2016).
Material Science and Chemical Properties
- The compound's derivatives were used to synthesize novel organic compounds with potential applications in material science, characterized by DFT calculation and spectral characterization (Enbaraj et al., 2021).
- The compound’s structural and environmental effects on spectroscopic properties were studied, providing insights into its behavior in different conditions, potentially influencing the design of materials with specific optical properties (Al-Ansari, 2016).
Properties
IUPAC Name |
(3-aminophenyl)-(azepan-1-yl)methanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N2O/c14-12-7-5-6-11(10-12)13(16)15-8-3-1-2-4-9-15/h5-7,10H,1-4,8-9,14H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HYPNOUVIFRUUJZ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCN(CC1)C(=O)C2=CC(=CC=C2)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10586123 |
Source
|
Record name | (3-Aminophenyl)(azepan-1-yl)methanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10586123 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
218.29 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
401646-91-1 |
Source
|
Record name | (3-Aminophenyl)(azepan-1-yl)methanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10586123 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.